(Z)-2-(2,6-dichlorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl morpholine-4-carboxylate

• IUPAC Name: [(2Z)-2-[(2,6-dichlorophenyl)methylidene]-3-oxo-1-benzofuran-6-yl] morpholine-4-carboxylate
• InChI: InChI=1S/C20H15Cl2NO5/c21-15-2-1-3-16(22)14(15)11-18-19(24)13-5-4-12(10-17(13)28-18)27-20(25)23-6-8-26-9-7-23/h1-5,10-11H,6-9H2/b18-11-
• InChI Key: JPQNGZMXECIPNT-WQRHYEAKSA-N
• Canonical SMILES: C1COCCN1C(=O)OC2=CC3=C(C=C2)C(=O)C(=CC4=C(C=CC=C4Cl)Cl)O3
• Isomeric SMILES: C1COCCN1C(=O)OC2=CC3=C(C=C2)C(=O)/C(=C/C4=C(C=CC=C4Cl)Cl)/O3
• Molecular Formula: C20H15Cl2NO5
• Molecular Weight: 420.2 g/mol

Description

(Z)-2-(2,6-dichlorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl morpholine-4-carboxylate is a useful research compound. Its molecular formula is C20H15Cl2NO5 and its molecular weight is 420.24. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Coordination Complexes and Zinc(II) Complexes

Coordination polymers and Zinc complexes, such as those involving tricarballylic acid and Lewis bases, demonstrate the potential for creating compounds with unique structural features and properties. These materials can be relevant for various applications, including catalysis, molecular architecture, and the development of metal-organic frameworks (MOFs) (I. Vlahou et al., 2006).

Schiff Base-type Zinc(II) Complex

A study on a new mononuclear Zn(II) complex involving a Schiff base-type ligand showcases the synthesis and characterization of coordination compounds, which can have applications in catalysis, optical materials, and as sensors. The structural analysis provides insights into ligand design for controlling the assembly and properties of coordination complexes (Lan‐Qin Chai et al., 2016).

Amines and Morpholine Derivatives

Research on the synthesis and structural analysis of compounds involving morpholine or its derivatives highlights the versatility of these components in creating heterocyclic compounds with potential pharmacological activities. These studies often focus on developing new synthetic methodologies and understanding the properties of the resulting compounds, which can be relevant for drug discovery and development (Taylor Chin et al., 2010).